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Compound of Interest

Compound Name: D-Glucamine

Cat. No.: B015948 Get Quote

D-Glucamine Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the storage and handling of D-Glucamine.

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for D-Glucamine?

A1: D-Glucamine is a hygroscopic and air-sensitive solid.[1][2] To ensure its stability, it should

be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[1][3] It is also

recommended to store it under an inert gas, such as argon or nitrogen.[4] For specific

temperature guidelines, please refer to the table below.

Q2: My D-Glucamine powder appears clumped. Is it still usable?

A2: Clumping is likely due to moisture absorption because of the hygroscopic nature of D-
Glucamine.[1] While it may not be indicative of chemical degradation, it can affect weighing

accuracy and dissolution. If the material is only slightly clumpy and there is no significant

discoloration, it may still be usable after carefully breaking up the clumps in a dry environment

(e.g., a glove box). However, for sensitive applications, it is recommended to use a fresh,

unopened container.
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Q3: The D-Glucamine powder has a yellowish tint, but the product description says it should

be white. What should I do?

A3: A color change from white to pale yellow can be a sign of degradation.[5] While some

suppliers describe the appearance as "white to almost white" or "white to light yellow powder,"

a noticeable change from its original appearance warrants caution.[5][6] Degradation can be

accelerated by exposure to air, moisture, or light.[7] It is advisable to perform a quality control

check, such as measuring its purity, before using the material in critical experiments. If in doubt,

it is best to discard the product.

Q4: What personal protective equipment (PPE) should I use when handling D-Glucamine?

A4: When handling D-Glucamine powder, it is essential to use appropriate PPE to avoid

contact with skin and eyes and to prevent inhalation.[2] Recommended PPE includes safety

glasses or goggles, chemical-resistant gloves, and a lab coat.[8] If there is a risk of generating

dust, a respirator should also be used.[2]

Q5: How should I handle D-Glucamine if I do not have access to a glove box?

A5: While a glove box is the ideal environment for handling air- and moisture-sensitive

compounds, it is possible to handle D-Glucamine in a standard laboratory setting with careful

technique.[7][9] Work in a well-ventilated area, such as a fume hood, and minimize the time the

container is open to the atmosphere.[3] Use dry glassware and utensils. After dispensing the

required amount, tightly reseal the container and consider flushing the headspace with an inert

gas before storage.
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Issue Potential Cause Recommended Action

Difficulty Dissolving
Moisture absorption leading to

clumping; incorrect solvent.

Use a vortex or sonication to

aid dissolution. Ensure you are

using an appropriate solvent

(D-Glucamine is soluble in

water).[10]

Inconsistent Experimental

Results

Degradation of D-Glucamine

due to improper storage or

handling.

Use a fresh stock of D-

Glucamine from an unopened

container. Review and

optimize storage and handling

procedures.

Visible Contamination

Improper handling, cross-

contamination from spatula or

work area.

Discard the contaminated

product. Always use clean and

dry utensils for dispensing.

Quantitative Data Summary
Parameter Value Source

Appearance
White to almost white powder

to crystal
[6]

Molecular Formula C₆H₁₅NO₅ [6]

Molecular Weight 181.19 g/mol [4]

Storage Temperature 0 - 8 °C [6]

Room Temperature (in a cool,

dark place <15°C

recommended)

2 - 8 °C [5]

Melting Point 128 - 132 °C [5]

Purity ≥97% [6]

Stability At least 2 years at 2 - 8 °C [5]
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Experimental Protocols
Protocol: Preparation of an Aqueous D-Glucamine Solution

Preparation of Materials:

Ensure all glassware is clean and thoroughly dried in an oven to remove any residual

moisture.

Bring the sealed container of D-Glucamine to room temperature before opening to

prevent condensation of atmospheric moisture onto the cold powder.

Weighing the Compound:

If available, perform this step inside a glove box with an inert atmosphere.

If a glove box is not available, work quickly and efficiently in a fume hood.

Use a clean, dry spatula to transfer the desired amount of D-Glucamine powder to a

tared, dry weighing vessel.

Immediately and securely reseal the main container of D-Glucamine.

Dissolution:

Add the weighed D-Glucamine to a flask containing the required volume of high-purity

water.

Stir the solution using a magnetic stirrer until the solid is completely dissolved. Gentle

heating may be applied if necessary, but be cautious as heat can accelerate degradation.

[11]

Storage of the Solution:

For short-term storage, keep the solution at 2-8°C. For longer-term storage, it is

recommended to prepare fresh solutions. One source suggests that stock solutions can be

stored at -20°C for one month or -80°C for up to six months.[12]
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Visualizations
D-Glucamine Handling Workflow

Start: Prepare for Handling

Prepare Dry Environment
(Glovebox or Fume Hood)

Gather PPE
(Gloves, Goggles, Lab Coat)

Weigh D-Glucamine

Dissolve in Appropriate Solvent

Store Solution Appropriately
(e.g., 2-8°C)

End: Handling Complete

Click to download full resolution via product page

Caption: Workflow for the proper handling of D-Glucamine.
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Troubleshooting D-Glucamine Integrity

Observe D-Glucamine

Is there discoloration
(e.g., yellowing)?

Is the powder clumped?

No

Potential Degradation:
Consider discarding

Yes

Moisture Absorption:
Handle in dry environment

Yes

Likely Usable:
Proceed with caution

No

Click to download full resolution via product page

Caption: Decision tree for assessing D-Glucamine integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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